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Compound of Interest

Compound Name: 4-(2-Hydroxyethyl)cyclohexanol

CAS No.: 74058-21-2

Cat. No.: B1590616 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of 4-(2-Hydroxyethyl)cyclohexanol, a versatile

bifunctional molecule with significant potential in various scientific and industrial applications,

including drug development. As a Senior Application Scientist, the following sections synthesize

critical technical data with practical insights to facilitate its effective use in research and

development.

Nomenclature and Chemical Identity
4-(2-Hydroxyethyl)cyclohexanol is an organic compound featuring a cyclohexane ring

substituted with both a hydroxyl group and a 2-hydroxyethyl group.[1] This structure imparts

amphiphilic properties, with the cyclohexane ring providing a nonpolar character and the two

hydroxyl groups contributing to its polarity and water solubility.[1] The compound is typically

available as a mixture of cis and trans isomers.

A clear understanding of its nomenclature is crucial for accurate literature searches and

unambiguous communication in scientific contexts.

Table 1: Synonyms and Identifiers
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Identifier Type Value Source

IUPAC Name
2-(4-

Hydroxycyclohexyl)ethanol
TCI Chemicals

Common Name
4-(2-

Hydroxyethyl)cyclohexanol
CymitQuimica[1]

Synonyms 4-Hydroxycyclohexaneethanol TCI Chemicals

Cyclohexaneethanol, 4-

Hydroxy-
CymitQuimica[1]

CAS Number 74058-21-2
CymitQuimica, Spectrum

Chemical[1][2]

Molecular Formula C₈H₁₆O₂
CymitQuimica, Spectrum

Chemical[1][2]

Molecular Weight 144.21 g/mol
CymitQuimica, Spectrum

Chemical[1][2]

InChI
InChI=1/C8H16O2/c9-6-5-7-1-

3-8(10)4-2-7/h7-10H,1-6H2
CymitQuimica[1]

SMILES C1CC(CCC1CCO)O CymitQuimica[1]

Physicochemical Properties
The physical and chemical properties of 4-(2-Hydroxyethyl)cyclohexanol dictate its behavior

in various systems and are fundamental to its application in experimental design.

Table 2: Physicochemical Data
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Property Value Source

Physical State
Colorless to pale yellow liquid

at room temperature
CymitQuimica[1]

Solubility Soluble in water CymitQuimica[1]

Boiling Point 175 °C at 20 mmHg
Tokyo Chemical Industry Co.,

Ltd.[3]

Specific Gravity (20/20) 1.05
Tokyo Chemical Industry Co.,

Ltd.[3]

Refractive Index 1.49
Tokyo Chemical Industry Co.,

Ltd.[3]

The presence of two hydroxyl groups allows for hydrogen bonding, contributing to its water

solubility and relatively high boiling point.[1] These properties are advantageous in formulations

and as a solvent in various chemical reactions.[1]

Synthesis and Availability
While specific, detailed synthesis routes for 4-(2-Hydroxyethyl)cyclohexanol are not

extensively published in readily available literature, its structure suggests it can be synthesized

through the reduction of corresponding esters or carboxylic acids, such as derivatives of 4-

cyclohexaneacetic acid.

The compound is commercially available from various chemical suppliers, typically as a mixture

of cis and trans isomers. For specific research needs, purification of the desired isomer may be

necessary.

Applications in Research and Drug Development
The bifunctional nature of 4-(2-Hydroxyethyl)cyclohexanol makes it a valuable building block

in several areas of chemical synthesis and materials science.

Role as a Diol Monomer
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As a diol, 4-(2-Hydroxyethyl)cyclohexanol can be used as a monomer in the synthesis of

polyesters and polyurethanes.[3] The incorporation of the cyclohexyl ring into the polymer

backbone can impart desirable properties such as increased rigidity, thermal stability, and

modified solubility.

Intermediate in Organic Synthesis
The two hydroxyl groups offer reactive sites for a variety of chemical transformations. The

primary alcohol of the hydroxyethyl group and the secondary alcohol on the cyclohexane ring

can be selectively protected and functionalized, allowing for the synthesis of more complex

molecules. This makes it a useful intermediate for creating compounds with specific steric and

electronic properties.

Potential in Drug Delivery and Formulation
The amphiphilic character of 4-(2-Hydroxyethyl)cyclohexanol suggests its potential use as a

surfactant or emulsifier in drug formulations.[1] Surfactants are critical in solubilizing poorly

water-soluble active pharmaceutical ingredients (APIs), which can enhance bioavailability.[4]

Experimental Protocol: A Conceptual Synthesis
Approach
While a specific, validated protocol for the synthesis of 4-(2-Hydroxyethyl)cyclohexanol is not

readily available in the provided search results, a logical and common synthetic route for such

a diol would involve the reduction of a corresponding ester. The following is a generalized,

conceptual protocol based on standard organic chemistry principles.

Objective: To synthesize 4-(2-Hydroxyethyl)cyclohexanol via the reduction of a suitable ester

precursor, such as ethyl 2-(4-oxocyclohexyl)acetate.

Materials:

Ethyl 2-(4-oxocyclohexyl)acetate (precursor)

Sodium borohydride (NaBH₄) or Lithium aluminum hydride (LiAlH₄) (reducing agent)

Anhydrous ethanol or Tetrahydrofuran (THF) (solvent)
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Hydrochloric acid (HCl), dilute aqueous solution (for workup)

Sodium sulfate (Na₂SO₄), anhydrous (drying agent)

Rotary evaporator

Standard glassware for organic synthesis (round-bottom flask, condenser, dropping funnel,

etc.)

Magnetic stirrer and heating mantle

Thin-layer chromatography (TLC) apparatus for reaction monitoring

Procedure:

Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar and

under an inert atmosphere (e.g., nitrogen), dissolve the starting ester, ethyl 2-(4-

oxocyclohexyl)acetate, in an appropriate anhydrous solvent (e.g., ethanol for NaBH₄ or THF

for LiAlH₄).

Addition of Reducing Agent: Cool the solution in an ice bath. Slowly add the reducing agent

(e.g., NaBH₄) portion-wise to the stirred solution. The choice of reducing agent is critical;

LiAlH₄ is a much stronger reducing agent and requires more stringent anhydrous conditions

and careful handling.

Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress of

the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

Quenching the Reaction: Once the reaction is complete, carefully quench the excess

reducing agent by the slow addition of water or a dilute acid solution (with cooling).

Workup: Acidify the reaction mixture with dilute HCl. Extract the product into an organic

solvent such as ethyl acetate. Wash the organic layer with brine, dry it over anhydrous

sodium sulfate, and filter.

Purification: Concentrate the filtrate using a rotary evaporator. The crude product can then be

purified by column chromatography on silica gel to yield pure 4-(2-
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Hydroxyethyl)cyclohexanol.

Causality behind Experimental Choices:

Inert Atmosphere: Prevents reaction with atmospheric moisture, which is particularly

important when using highly reactive reducing agents like LiAlH₄.

Choice of Reducing Agent: NaBH₄ is a milder reducing agent suitable for reducing ketones

and aldehydes, while LiAlH₄ can reduce both esters and ketones to alcohols. The choice

depends on the specific precursor used.

Reaction Monitoring: TLC is a rapid and effective technique to determine the endpoint of the

reaction, preventing over- or under-reaction and ensuring optimal yield.

Purification: Column chromatography is a standard and effective method for separating the

desired product from byproducts and unreacted starting materials, ensuring high purity of the

final compound.

Logical Relationships and Potential Modifications
The structure of 4-(2-Hydroxyethyl)cyclohexanol allows for various synthetic modifications,

making it a versatile scaffold.

4-(2-Hydroxyethyl)cyclohexanol

Esterification
(e.g., with Acyl Chlorides)

Primary or Secondary -OH

Etherification
(e.g., Williamson Ether Synthesis)Primary or Secondary -OH

Selective Oxidation
Selective conditions

Polycondensation

Diol Monomer

Diesters

Diethers

Keto-acid or Lactone

Polyesters / Polyurethanes

Click to download full resolution via product page

Caption: Synthetic pathways originating from 4-(2-Hydroxyethyl)cyclohexanol.
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Safety and Handling
As with any chemical, proper safety precautions should be observed when handling 4-(2-
Hydroxyethyl)cyclohexanol. Consult the Safety Data Sheet (SDS) provided by the supplier

for detailed information on hazards, handling, and disposal.[1] In general, it is advisable to

handle the compound in a well-ventilated area, wearing appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat.

Conclusion
4-(2-Hydroxyethyl)cyclohexanol is a valuable and versatile chemical intermediate with a

unique combination of a cycloaliphatic core and two hydroxyl groups. Its properties make it a

promising candidate for applications in polymer chemistry, organic synthesis, and potentially in

the formulation of pharmaceuticals. A thorough understanding of its chemical identity,

physicochemical properties, and reactivity is essential for leveraging its full potential in research

and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1590616#4-2-hydroxyethyl-cyclohexanol-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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